Cas no 67253-01-4 (Dammarane-3,25-diol,20,24-epoxy-,(3R,24S)-)

• Product Name: Dammarane-3,25-diol,20,24-epoxy-,(3R,24S)-
• CAS No: 67253-01-4
• MF: C₃₀H₅₂O₃
• MW: 460.732089996338
• CID: 511237
• PubChem ID: 21625899
• Update Time: 2025-06-09

Dammarane-3,25-diol,20,24-epoxy-,(3R,24S)- Chemical and Physical Properties

Names and Identifiers

• Dammarane-3,25-diol,20,24-epoxy-,(3R,24S)-
• dammarane-3,25-diol, 20,24-epoxy-, (3alpha,24S)-
• Cabraleadiol
• [ "" ]
• HY-N2975
• CHEMBL3109461
• AKOS032962143
• CS-0023620
• (3alpha,24S)-20,24-epoxydammarane-3,25-diol
• (3,24S)-20,24-Epoxydammarane-3,25-diol; 3-Epiocotillol II
• (3R,5R,8R,9R,10R,13R,14R,17S)-17-[(2S,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• CHEBI:70272
• Q27138612
• 67253-01-4
• FS-8945
• 19942-04-2
• Ocotillol
• (20S,24S)-20,24-Epoxydammarane-3beta,25-diol
• (3R,5R,8R,9R,10R,13R,14R,17S)-17-((2S,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl)-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-3-ol

• Inchi： 1S/C30H52O3/c1-25(2)21-12-17-29(7)22(27(21,5)15-13-23(25)31)10-9-19-20(11-16-28(19,29)6)30(8)18-14-24(33-30)26(3,4)32/h19-24,31-32H,9-18H2,1-8H3/t19-,20+,21+,22-,23-,24+,27+,28-,29-,30+/m1/s1
• InChI Key： RQBNSDSKUAGBOI-ZNYSIYOKSA-N
• SMILES： O1[C@H](C(C)(C)O)CC[C@@]1(C)[C@H]1CC[C@]2(C)[C@@H]1CC[C@@H]1[C@@]3(C)CC[C@H](C(C)(C)[C@@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 460.39200
• Monoisotopic Mass: 460.392
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2
• XLogP3: 7.2

Experimental Properties

• Color/Form: Powder
• Density: 1.039
• Boiling Point: 533.593°C at 760 mmHg
• Flash Point: 276.507°C
• Refractive Index: 1.521
• PSA: 49.69000
• LogP: 6.74100

Dammarane-3,25-diol,20,24-epoxy-,(3R,24S)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins

Additional information on Dammarane-3,25-diol,20,24-epoxy-,(3R,24S)-

Recent Advances in the Study of Dammarane-3,25-diol,20,24-epoxy-,(3R,24S)- (CAS: 67253-01-4): A Comprehensive Research Brief

Dammarane-3,25-diol,20,24-epoxy-,(3R,24S)- (CAS: 67253-01-4) is a triterpenoid compound derived from the dammarane family, which has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, biosynthesis pathways, and potential as a lead compound for drug development. This research brief aims to synthesize the latest findings and provide a comprehensive overview of the current state of knowledge regarding this compound.

One of the most notable advancements in the study of Dammarane-3,25-diol,20,24-epoxy-,(3R,24S)- is its identification as a bioactive molecule with anti-inflammatory and anti-cancer properties. A 2023 study published in the *Journal of Natural Products* demonstrated that this compound exhibits potent inhibitory effects on NF-κB signaling pathways, which are critical in the regulation of inflammatory responses. The study utilized in vitro models of human macrophages and found that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, recent research has highlighted the compound's anti-cancer potential. A study conducted by researchers at the Chinese Academy of Sciences and published in *Bioorganic Chemistry* in 2024 revealed that Dammarane-3,25-diol,20,24-epoxy-,(3R,24S)- induces apoptosis in human hepatocellular carcinoma (HCC) cells through the activation of the intrinsic mitochondrial pathway. The study employed a combination of molecular docking simulations and in vitro assays to elucidate the mechanism of action, identifying key interactions with apoptotic proteins such as Bcl-2 and caspase-3. These results underscore the compound's promise as a candidate for anti-cancer drug development.

The biosynthesis of Dammarane-3,25-diol,20,24-epoxy-,(3R,24S)- has also been a focal point of recent research. Advances in synthetic biology have enabled the heterologous production of this compound in microbial hosts such as *Saccharomyces cerevisiae*. A 2023 paper in *Metabolic Engineering* detailed the successful engineering of yeast strains to produce high yields of the compound by optimizing the expression of key enzymes involved in the dammarane biosynthetic pathway. This breakthrough not only facilitates large-scale production for further studies but also opens avenues for the structural modification of the compound to enhance its bioactivity.

Despite these promising developments, challenges remain in the clinical translation of Dammarane-3,25-diol,20,24-epoxy-,(3R,24S)-. Pharmacokinetic studies have indicated that the compound exhibits low oral bioavailability, which may limit its therapeutic efficacy. However, recent efforts to address this issue have focused on the development of novel drug delivery systems, such as nanoparticle-based formulations. A 2024 study in *International Journal of Pharmaceutics* reported the successful encapsulation of the compound in polymeric nanoparticles, which significantly improved its solubility and bioavailability in preclinical models.

In conclusion, Dammarane-3,25-diol,20,24-epoxy-,(3R,24S)- (CAS: 67253-01-4) represents a promising candidate for further drug development, with demonstrated anti-inflammatory and anti-cancer properties. Recent advances in its biosynthesis and drug delivery have addressed some of the key challenges associated with its clinical application. Future research should focus on further elucidating its mechanisms of action, optimizing its pharmacokinetic profile, and conducting preclinical and clinical trials to evaluate its safety and efficacy in humans.